Cas no 1021068-22-3 (1H-Inden-1-amine, 2,3-dihydro-N-[(4-methylphenyl)methyl]-)

• Product Name: 1H-Inden-1-amine, 2,3-dihydro-N-[(4-methylphenyl)methyl]-
• CAS No: 1021068-22-3
• MF: C₁₇H₁₉N
• MW: 237.339464426041
• CID: 5166118
• Update Time: 2026-03-04

1H-Inden-1-amine, 2,3-dihydro-N-[(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-amine, 2,3-dihydro-N-[(4-methylphenyl)methyl]-

• Inchi： 1S/C17H19N/c1-13-6-8-14(9-7-13)12-18-17-11-10-15-4-2-3-5-16(15)17/h2-9,17-18H,10-12H2,1H3
• InChI Key： CJGZTQKNZKSUDH-UHFFFAOYSA-N
• SMILES： C1(NCC2=CC=C(C)C=C2)C2=C(C=CC=C2)CC1

Additional information on 1H-Inden-1-amine, 2,3-dihydro-N-[(4-methylphenyl)methyl]-

Chemical Profile of 1H-Inden-1-amine, 2,3-dihydro-N-[(4-methylphenyl)methyl]- (CAS No. 1021068-22-3)

1H-Inden-1-amine, 2,3-dihydro-N-[(4-methylphenyl)methyl]-, identified by its Chemical Abstracts Service (CAS) number 1021068-22-3, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of indene derivatives, which are known for their structural versatility and biological activity. The presence of an amine functional group and a substituted aromatic ring makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 1H-Inden-1-amine, 2,3-dihydro-N-[(4-methylphenyl)methyl]- features a central indene core, which is a bicyclic aromatic hydrocarbon consisting of a benzene ring fused to a cyclopentane ring. This unique scaffold provides a rich framework for chemical modification and functionalization, enabling the synthesis of various derivatives with tailored properties. The amine group at the 1-position of the indene ring is particularly noteworthy, as it serves as a key site for further chemical reactions, including nucleophilic substitutions and condensation reactions.

The substitution pattern on the indene ring and the aromatic ring further enhances the compound's potential utility. Specifically, the presence of a 2,3-dihydro moiety suggests that the compound may exhibit enhanced stability and bioavailability compared to its non-substituted counterparts. Additionally, the N-[(4-methylphenyl)methyl] group introduces a bulky aromatic substituent that can influence both the electronic properties and steric interactions of the molecule.

In recent years, there has been growing interest in indene derivatives due to their diverse biological activities. Studies have shown that these compounds can exhibit properties such as kinase inhibition, anti-inflammatory effects, and even potential applications in neurodegenerative diseases. The specific substitution pattern in 1H-Inden-1-amine, 2,3-dihydro-N-[(4-methylphenyl)methyl]- may confer unique pharmacological properties that make it suitable for targeting specific disease pathways.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The amine group can be readily modified through various synthetic strategies, allowing chemists to explore different pharmacophores and optimize potency and selectivity. For instance, coupling this compound with other heterocycles or bioactive molecules could lead to novel therapeutic agents with improved efficacy.

Recent advancements in computational chemistry have also facilitated the design of derivatives like 1H-Inden-1-amine, 2,3-dihydro-N-[(4-methylphenyl)methyl]- by predicting their biological activity based on structural features. Machine learning models have been trained on large datasets of drug-like molecules to identify patterns that correlate with biological potency. These models can predict how modifications to the indene scaffold will affect binding affinity to target proteins, providing valuable insights for medicinal chemists.

The synthesis of 1H-Inden-1-amine, 2,3-dihydro-N-[(4-methylphenyl)methyl]- involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include functional group interconversions, such as reduction or oxidation reactions, as well as protective group strategies to prevent unwanted side reactions. The use of advanced catalytic systems has also improved the efficiency of these synthetic routes, making it feasible to produce larger quantities of the compound for research purposes.

In addition to its pharmaceutical applications, this compound may find utility in materials science due to its aromatic structure and potential electronic properties. Indene derivatives have been explored as components in organic light-emitting diodes (OLEDs) and other electronic materials where their ability to absorb and emit light is advantageous.

The future direction of research on 1H-Inden-1-amine, 2,3-dihydro-N-[(4-methylphenyl)methyl]- is likely to focus on expanding its chemical space through library synthesis and high-throughput screening. By generating large collections of related compounds and testing their biological activity against various targets, researchers can identify novel lead structures for drug development. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits.

Overall,1H-Inden-1-amine, CAS No. 1021068-22-3, represents an intriguing molecule with significant potential in both academic research and industrial applications. Its unique structural features make it a valuable scaffold for designing new drugs targeting diverse diseases while also offering opportunities for innovation in materials science.